Cas no 364049-77-4 (L-Alanine, 3,3-difluoro-N-[(phenylmethoxy)carbonyl]-)

• Product Name: L-Alanine, 3,3-difluoro-N-[(phenylmethoxy)carbonyl]-
• CAS No: 364049-77-4
• MF: C₁₁H₁₁F₂NO₄
• MW: 259.20615029335
• CID: 5214510
• Update Time: 2025-05-26

L-Alanine, 3,3-difluoro-N-[(phenylmethoxy)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• L-Alanine, 3,3-difluoro-N-[(phenylmethoxy)carbonyl]-
• (R)-2-(((benzyloxy)carbonyl)amino)-3,3-difluoropropanoic acid

• Inchi： 1S/C11H11F2NO4/c12-9(13)8(10(15)16)14-11(17)18-6-7-4-2-1-3-5-7/h1-5,8-9H,6H2,(H,14,17)(H,15,16)/t8-/m0/s1
• InChI Key： MZAQUBLAGRFEKU-QMMMGPOBSA-N
• SMILES： C(O)(=O)[C@H](C(F)F)NC(OCC1=CC=CC=C1)=O

Additional information on L-Alanine, 3,3-difluoro-N-[(phenylmethoxy)carbonyl]-

Introduction to L-Alanine, 3,3-difluoro-N-[(phenylmethoxy)carbonyl]- (CAS No. 364049-77-4)

L-Alanine, 3,3-difluoro-N-[(phenylmethoxy)carbonyl]-, identified by its CAS number 364049-77-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of fluorinated amino acid derivatives, which are increasingly being explored for their unique chemical properties and potential applications in drug development. The presence of both fluorine atoms and a protective group such as the (phenylmethoxy)carbonyl (Boc) moiety makes this molecule a versatile intermediate in the synthesis of more complex peptides and bioactive molecules.

The structural features of L-Alanine, 3,3-difluoro-N-[(phenylmethoxy)carbonyl]- contribute to its utility in modern synthetic methodologies. The fluorine atoms introduce electron-withdrawing effects, which can influence the reactivity and stability of the molecule. This characteristic is particularly valuable in designing molecules with enhanced metabolic stability or altered binding affinities. Additionally, the Boc protection on the amino group allows for selective manipulation of other functional groups without affecting the protected nitrogen, making it a preferred choice for stepwise peptide synthesis.

In recent years, there has been a surge in research focused on fluorinated amino acids due to their ability to modulate biological activity. Studies have demonstrated that fluorine substitution can lead to improved pharmacokinetic properties, such as increased lipophilicity and resistance to enzymatic degradation. For instance, L-Alanine, 3,3-difluoro-N-[(phenylmethoxy)carbonyl]- has been investigated as a building block in the development of novel antibiotics and antiviral agents. The fluorinated backbone can enhance binding interactions with biological targets, potentially leading to more effective therapeutic interventions.

The synthesis of L-Alanine, 3,3-difluoro-N-[(phenylmethoxy)carbonyl]- involves multi-step organic transformations that require precise control over reaction conditions. The introduction of fluorine atoms typically requires specialized reagents and catalysts to achieve high yields and purity. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the fluorinated side chain efficiently. The Boc protection is usually installed early in the synthesis to prevent unwanted side reactions that could compromise the integrity of the final product.

One of the most compelling applications of this compound is in the field of peptide mimetics. Peptides are essential signaling molecules in biological systems, but their short half-life and susceptibility to degradation limit their use as therapeutics. By incorporating fluorinated amino acids like L-Alanine, 3,3-difluoro-N-[(phenylmethoxy)carbonyl]-, researchers can design peptidomimetics with improved pharmacological properties. These mimetics can mimic the biological activity of natural peptides while exhibiting greater stability and bioavailability.

Recent advancements in computational chemistry have also facilitated the design and optimization of fluorinated amino acid derivatives. Molecular modeling studies have helped predict how structural modifications will affect biological activity, allowing for more targeted synthetic approaches. For example, virtual screening techniques have been used to identify potential drug candidates incorporating L-Alanine, 3,3-difluoro-N-[(phenylmethoxy)carbonyl]- as a key structural motif. These computational methods have significantly reduced the time and resources required for hit identification in drug discovery programs.

The role of L-Alanine, 3,3-difluoro-N-[(phenylmethoxy)carbonyl]- extends beyond its use as a synthetic intermediate; it also serves as a valuable tool for studying enzyme mechanisms. Fluorinated compounds are often used as probes to investigate how enzymes recognize and bind substrates. By monitoring changes in reactivity or binding affinity upon fluorination, researchers can gain insights into the catalytic mechanisms at play. This information is crucial for designing more effective enzyme inhibitors or activators.

In conclusion, L-Alanine, 3,3-difluoro-N-[(phenylmethoxy)carbonyl]- (CAS No. 364049-77-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for synthesizing advanced therapeutic agents and biochemical probes. As research continues to uncover new applications for fluorinated amino acids, L-Alanine, with its protected Boc group and difluorinated side chain, will undoubtedly remain at the forefront of innovation in medicinal chemistry.